Cas no 19009-56-4 (2-METHYL-1-DECANAL)

2-Methyl-1-decanal is a branched-chain aldehyde with the molecular formula C₁₁H₂₂O. It is characterized by a strong, citrus-like odor, making it a valuable intermediate in the fragrance and flavor industries. The compound's branched structure enhances its stability and volatility, allowing for controlled release in applications such as perfumery and aroma formulations. Its hydrophobic nature also lends utility in specialty chemical synthesis, particularly for producing derivatives with tailored olfactory properties. The aldehyde functional group provides reactivity for further chemical modifications, enabling its use in fine chemical manufacturing. 2-Methyl-1-decanal is typically synthesized via hydroformylation or oxidation processes, ensuring high purity for industrial applications.
2-METHYL-1-DECANAL structure
2-METHYL-1-DECANAL structure
Product Name:2-METHYL-1-DECANAL
CAS No:19009-56-4
MF:C11H22O
MW:170.291783809662
CID:163098
Update Time:2025-05-27

2-METHYL-1-DECANAL Chemical and Physical Properties

Names and Identifiers

    • 2-METHYL-1-DECANAL
    • 2-METHYL-1-DECANAL
    • 2-METHYLDECANAL
    • 1-DECANAL,2-METHYL
    • 2-methyl undecanal
    • 2-Methyldecan-1-al
    • Decanal,2-methyl
    • EINECS 242-745-6
    • Methyl octyl acetaldehyde
    • aldehyde moa
    • 2-methyl-decana
    • α-Methyldecanal
    • ALDEHYD C 11 MOA
    • 2-methyl-1-decana
    • ALDEHYDE C-11 MOA
    • Decanal,2-methyl-
    • 2-METHYL DECANAL
    • Inchi： 1S/C11H22O/c1-3-4-5-6-7-8-9-11(2)10-12/h10-11H,3-9H2,1-2H3
    • InChI Key： LBICMZLDYMBIGA-UHFFFAOYSA-N
    • SMILES： C(CCCCC)CCC(C)C=O

Computed Properties

  • Exact Mass: 170.16700
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 8
  • Complexity: 99.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 4.4

Experimental Properties

  • Density: 0.8374 (estimate)
  • Melting Point: -2°C (estimate)
  • Boiling Point: 229.96°C (estimate)
  • Refractive Index: 1.4280 (estimate)
  • PSA: 17.07000
  • LogP: 3.57200

2-METHYL-1-DECANAL Customs Data

  • HS CODE：2912190090
  • Customs Data：

    China Customs Code:

    2912190090

    Overview:

    HS: 2912190090. Other acyclic aldehydes(No other oxygen-containing groups). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Appearance of tetraformaldehyde

    Summary:

    2912190090 acyclic aldehydes without other oxygen function.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

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